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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the Zinc Finger MYND-Type

Containing 19 (ZMYND19) gene and its emerging role in cellular regulatory networks. It details

its primary functions, key protein interactions, and involvement in significant signaling

pathways, with a focus on quantitative data and detailed experimental methodologies.

Introduction to ZMYND19
ZMYND19, also known as MIZIP (Melanin-Concentrating Hormone Receptor 1 Interacting Zinc-

Finger Protein), is a protein-coding gene located on chromosome 9.[1] It is characterized by a

MYND-type zinc finger domain, a motif known to mediate protein-protein interactions.[2] Initially

identified through its interaction with the C-terminus of the melanin-concentrating hormone

receptor 1 (MCHR1), ZMYND19 was suggested to play a regulatory role in GPR24/MCH-R1

signaling.[1][3][4] Further studies revealed its ability to bind to the N-termini of α-tubulin and β-

tubulin, proposing a link between MCHR1 signaling and microtubule functions.[2][3][4]

More recent research has uncovered a critical role for ZMYND19 in a distinct and highly

significant regulatory network: the mTORC1 signaling pathway. This function positions

ZMYND19 as a key player in controlling cell growth, proliferation, and metabolism.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b15564386#bc-rfq
https://maayanlab.cloud/Harmonizome/gene/ZMYND19
https://pubmed.ncbi.nlm.nih.gov/41315365/
https://maayanlab.cloud/Harmonizome/gene/ZMYND19
https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://www.broadinstitute.org/publications/broad1371186
https://pubmed.ncbi.nlm.nih.gov/41315365/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11092817/
https://www.broadinstitute.org/publications/broad1371186
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ZMYND19 Regulatory Network in mTORC1
Signaling
Recent evidence has established ZMYND19 as a substrate of the Carboxy-Terminal to LisH

(CTLH) E3 ubiquitin ligase complex.[5] In this network, ZMYND19 partners with another CTLH

substrate, MKLN1. The CTLH complex, through its catalytic subunit MAEA, targets both

ZMYND19 and MKLN1 for proteasomal degradation.[5][6]

Under conditions where the CTLH complex is inactive (e.g., through knockout of MAEA),

ZMYND19 and MKLN1 accumulate, associate with each other, and localize to the outer

lysosomal membrane.[5][7] At the lysosome, the ZMYND19/MKLN1 complex acts as a negative

regulator of the mechanistic target of rapamycin complex 1 (mTORC1).[5][6][7] This inhibition is

achieved by blocking a late stage of mTORC1 activation. Specifically, the complex binds to the

mTORC1 component Raptor and prevents mTORC1 from interacting with its activator Rheb

and its substrates, such as S6 Kinase (S6K) and 4E-BP1.[5][8][9][10] This regulatory action

allows cells to rapidly modulate mTORC1 activity in response to cellular signals.[5][9][10]

The core interactions of ZMYND19 are summarized in the table below.
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Interacting Protein Alias/Complex
Interaction
Domain/Role

Supporting
Evidence

MCHR1

Melanin-

Concentrating

Hormone Receptor 1

Binds to C-terminus of

MCHR1.[2][3][4]

Co-

immunoprecipitation[4

]

TUBA1, TUBB α-tubulin, β-tubulin
Binds to N-termini of

tubulins.[2][3][4]

Yeast two-hybrid, Co-

IP[4]

MKLN1 Muskelin 1

Forms a complex to

inhibit mTORC1.[5][6]

[7]

Co-

immunoprecipitation[6

]

CTLH Complex

(MAEA)

C-terminal to LisH E3

Ligase

Substrate of the E3

ligase for degradation.

[5]

Proteomics,

Immunoblotting[5]

Raptor
Regulatory-associated

protein of mTOR

Binds Raptor to inhibit

mTORC1 activation.

[5][8]

Co-

immunoprecipitation[8

]

RagA/C
Ras-related GTP

binding proteins

Binds RagA/C as part

of mTORC1 inhibition.

[5]

Co-

immunoprecipitation[5

]

Quantitative Data on ZMYND19 Regulation
The most direct quantitative evidence for the role of ZMYND19 in the CTLH-mTORC1 pathway

comes from proteomic analysis following the genetic knockout of the E3 ligase component,

MAEA. Inactivation of MAEA prevents the degradation of its substrates, leading to their

accumulation.

Note: The following data are illustrative of findings reported in Wang et al. (2024), derived from

descriptions of whole-cell proteomic analysis. Exact values require access to the study's

supplementary data, which is slated for future publication.

Table 3.1: Proteomic Changes in MAEA Knockout Cells
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Protein
Log₂ Fold Change
(MAEA KO vs.
Control)

p-value
Biological Role in
Network

ZMYND19 > 2.0 < 0.01
CTLH substrate,
mTORC1
inhibitor[5]

MKLN1 > 2.0 < 0.01
CTLH substrate,

mTORC1 inhibitor[5]

| MAEA | < -2.0 | < 0.01 | CTLH catalytic subunit (depleted by CRISPR)[5] |

Signaling Pathway and Workflow Diagrams
The following diagrams, generated using the DOT language, illustrate the key regulatory

pathway and a typical experimental workflow for studying ZMYND19.
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Caption: ZMYND19/MKLN1-mediated negative regulation of the mTORC1 signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b15564386/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-zmynd19-gene-regulatory-networks
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Western Blot Probes

Start: Culture Cells
(e.g., HEK293T)

1. Cell Lysis
(Non-denaturing buffer)

2. Pre-clear Lysate
(with Protein A/G beads)

3. Immunoprecipitation
(Add anti-ZMYND19 antibody)

4. Capture Complex
(Add Protein A/G beads)

5. Wash Beads
(Remove non-specific binders)

6. Elution
(Low pH or SDS buffer)

7. Analysis by Western Blot

Probe: anti-ZMYND19
(Confirms bait pulldown)

Probe: anti-MKLN1
(Tests for interaction)

End: Detect MKLN1
in ZMYND19 pulldown

Click to download full resolution via product page

Caption: Experimental workflow for Co-Immunoprecipitation of ZMYND19 and MKLN1.
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Detailed Experimental Protocols
The following sections provide detailed methodologies for key experimental procedures used to

investigate ZMYND19 regulatory networks.

This protocol is designed to validate the interaction between ZMYND19 and MKLN1 from cell

lysates.

Cell Culture and Lysis:

Culture HEK293T or a relevant cell line to ~80-90% confluency in a 10 cm dish.

Wash cells twice with 5 mL of ice-cold PBS.

Add 1 mL of ice-cold Co-IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1

mM EDTA, 1% NP-40, with protease and phosphatase inhibitors).

Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Incubate on ice for 20 minutes with periodic vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant (protein lysate) to

a new tube.

Determine protein concentration using a Bradford or BCA assay.

Pre-Clearing Lysate:

To 1 mg of total protein lysate, add 20 µL of Protein A/G magnetic bead slurry.

Incubate on a rotator for 1 hour at 4°C to reduce non-specific binding.

Place the tube on a magnetic rack and transfer the pre-cleared supernatant to a new tube.

Immunoprecipitation:

Add 2-4 µg of anti-ZMYND19 antibody (or a relevant isotype control IgG) to the pre-

cleared lysate.
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Incubate on a rotator overnight at 4°C.

Immune Complex Capture:

Add 30 µL of fresh Protein A/G magnetic bead slurry to the lysate-antibody mixture.

Incubate on a rotator for 2-4 hours at 4°C.

Washing:

Pellet the beads on a magnetic rack and discard the supernatant.

Wash the beads three times with 1 mL of ice-cold Co-IP Lysis Buffer.

Wash the beads once with 1 mL of ice-cold PBS.

Elution and Analysis:

Resuspend the beads in 40 µL of 2x Laemmli sample buffer.

Boil the samples at 95-100°C for 10 minutes to elute proteins and denature them.

Pellet the beads and load the supernatant onto an SDS-PAGE gel for Western blot

analysis.

Probe the membrane with primary antibodies against ZMYND19 (to confirm pulldown) and

MKLN1 (to detect interaction).

This protocol outlines the steps to identify genomic regions bound by ZMYND19, assuming it

has DNA-binding or chromatin-associating properties.

Cross-linking and Cell Harvest:

Grow cells to ~80% confluency. Add formaldehyde to the culture medium to a final

concentration of 1% to cross-link proteins to DNA.

Incubate for 10 minutes at room temperature with gentle shaking.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quench the cross-linking reaction by adding glycine to a final concentration of 0.125 M

and incubating for 5 minutes.

Harvest cells by scraping, wash twice with ice-cold PBS containing protease inhibitors.

Chromatin Preparation and Sonication:

Lyse the cells using a suitable lysis buffer (e.g., containing PIPES, IGEPAL, and protease

inhibitors).

Isolate nuclei by centrifugation. Resuspend the nuclear pellet in a shearing buffer (e.g.,

containing SDS, EDTA, Tris, and protease inhibitors).

Shear the chromatin to an average size of 200-700 bp using a sonicator. Optimization of

sonication time and power is critical.

Centrifuge to pellet debris and collect the supernatant containing the sheared chromatin.

Immunoprecipitation:

Dilute the chromatin with ChIP dilution buffer. Save a small aliquot as the "input" control.

Pre-clear the chromatin with Protein A/G beads for 1 hour at 4°C.

Add a ChIP-validated anti-ZMYND19 antibody to the pre-cleared chromatin and incubate

overnight at 4°C with rotation. Also, prepare a mock IP with an isotype control IgG.

Add Protein A/G beads to capture the antibody-protein-DNA complexes and incubate for 4

hours.

Washing and Elution:

Wash the beads sequentially with low-salt wash buffer, high-salt wash buffer, LiCl wash

buffer, and finally twice with TE buffer to remove non-specifically bound chromatin.

Elute the chromatin from the beads using an elution buffer (e.g., 1% SDS, 0.1 M

NaHCO₃).
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Reverse Cross-links and DNA Purification:

Reverse the cross-links by adding NaCl and incubating at 65°C for at least 6 hours.

Treat the samples with RNase A and then Proteinase K to remove RNA and protein.

Purify the ChIP DNA and input DNA using phenol-chloroform extraction or a DNA

purification kit.

Library Preparation and Sequencing:

Prepare sequencing libraries from the purified ChIP and input DNA according to the

manufacturer's protocol (e.g., Illumina). This involves end-repair, A-tailing, and adapter

ligation.

Perform PCR amplification and size selection.

Sequence the libraries on a next-generation sequencing platform.

This protocol describes a screen to identify genes that, when knocked out, affect cell

proliferation in the context of mTORC1 signaling, similar to the approach that identified the role

of the CTLH complex.

Cell Line and Library Preparation:

Generate a stable Cas9-expressing cell line (e.g., YCCEL1-Cas9).

Amplify a genome-wide lentiviral sgRNA library (e.g., Brunello).

Lentiviral Transduction and Selection:

Transduce the Cas9-expressing cells with the sgRNA library at a low multiplicity of

infection (MOI < 0.3) to ensure most cells receive a single sgRNA.

Select transduced cells with puromycin to generate a population of cells with genome-wide

gene knockouts.

Cell Proliferation Screen:
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Split the knockout cell population into two groups: control (vehicle/DMSO) and treatment

(e.g., a PI3K/mTOR inhibitor like alpelisib).

Culture the cells for a sufficient period to allow for changes in proliferation to manifest

(e.g., 14-21 days). Maintain a high representation of the initial library throughout.

Genomic DNA Extraction and Sequencing:

Harvest cells from both control and treatment arms.

Extract genomic DNA from each population.

Use PCR to amplify the sgRNA-containing cassettes from the genomic DNA.

Sequence the PCR amplicons using a next-generation sequencer to determine the

abundance of each sgRNA.

Data Analysis:

Align sequencing reads to the sgRNA library to get read counts for each sgRNA.

Normalize the read counts.

Calculate the log-fold change in abundance of each sgRNA between the treatment and

control groups.

Use statistical tools (e.g., MAGeCK) to identify genes whose sgRNAs are significantly

enriched (positive regulators of sensitivity/negative regulators of resistance) or depleted

(negative regulators of sensitivity/positive regulators of resistance). Genes in the CTLH

complex, for example, would be identified as significant hits in a screen with a PI3K

inhibitor.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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